1-(2-Methoxyethyl)-3-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)urea

• IUPAC Name: 1-(2-methoxyethyl)-3-(4-pyrimidin-2-yloxycyclohexyl)urea
• InChI: InChI=1S/C14H22N4O3/c1-20-10-9-15-13(19)18-11-3-5-12(6-4-11)21-14-16-7-2-8-17-14/h2,7-8,11-12H,3-6,9-10H2,1H3,(H2,15,18,19)
• InChI Key: VKOLHGFLJDZHSP-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NC1CCC(CC1)OC2=NC=CC=N2
• Molecular Formula: C14H22N4O3
• Molecular Weight: 294.35 g/mol

Description

1-(2-Methoxyethyl)-3-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PF-06869206 and is a novel, selective, and potent inhibitor of the interleukin-1 receptor-associated kinase 4 (IRAK4).

Scientific Research Applications

Crystal Structure and Herbicidal Applications

Research into compounds with similar structures, such as pyrimidinylsulfonylurea herbicides, reveals insights into their crystal structure and potential applications in agriculture as herbicides. The study by Kang et al. (2015) on the crystal structure of cyclosulfamuron, a pyrimidinylsulfonylurea herbicide, highlights the importance of understanding the molecular geometry for optimizing herbicidal activity (Kang et al., 2015).

Regioselective Synthesis

The regioselectively controlled synthesis of N-substituted (trifluoromethyl)pyrimidin-2(1H)-ones, as discussed by da Silva et al. (2016), showcases the synthetic versatility of pyrimidinyl compounds and their potential in creating precisely designed molecules for various applications, including pharmaceuticals and agrochemicals (da Silva et al., 2016).

Synthesis Methodology

Kolosov et al. (2015) explored the synthesis of novel 1-methoxy-3,4-dihydropyrimidin-2(1H)-ones, demonstrating the development of new methodologies for synthesizing complex organic molecules. Such methodologies can be crucial for the synthesis of molecules with specific properties for use in medicinal chemistry and material science (Kolosov et al., 2015).

Antimicrobial and Anticancer Activities

The synthesis and evaluation of N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles for antimicrobial and anticancer activities, as investigated by El-Sawy et al. (2013), illustrate the potential medicinal applications of urea derivatives. Research like this underscores the role of pyrimidinyl ureas in the discovery of new therapeutic agents (El-Sawy et al., 2013).

Supramolecular Chemistry

Studies on the conformational and tautomeric control of ureido-N-iso-propyl,N’-4-(3-pyridin-2-one)pyrimidine and its derivatives, as performed by Kwiatkowski et al. (2019), demonstrate the importance of such compounds in supramolecular chemistry, particularly in molecular sensing based on tautomerism and conformational shifts (Kwiatkowski et al., 2019).